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Compound of Interest

Compound Name: Aselacin B

Cat. No.: B1243950 Get Quote

Disclaimer: The initial request specified "Aselacin B". However, a comprehensive search of

scientific literature and databases revealed very limited information on analytical methods for

the quantification of Aselacin B, a cyclic pentapeptolide endothelin receptor antagonist.

Conversely, a significant body of research exists for the analytical quantification of Azelastine, a

commonly used antihistamine, whose name bears a phonetic resemblance to the requested

compound. It is highly probable that "Aselacin B" was a typographical error. Therefore, this

document provides detailed application notes and protocols for the quantification of Azelastine

to best address the user's core requirements for detailed analytical methodologies.

Introduction
Azelastine is a potent, second-generation histamine H1-receptor antagonist used in the

treatment of allergic rhinitis and conjunctivitis.[1][2] Its therapeutic efficacy is attributed to its

ability to block the action of histamine and inhibit the release of other inflammatory mediators.

[3] Accurate and precise quantification of Azelastine in various matrices, such as

pharmaceutical formulations and biological samples (plasma, tissues), is crucial for quality

control, pharmacokinetic studies, and therapeutic drug monitoring. This document outlines

validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and

Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) methods for the

quantification of Azelastine.
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The following tables summarize the key quantitative parameters for the HPLC-UV and LC-

MS/MS methods for Azelastine quantification.

Table 1: HPLC-UV Method Parameters for Azelastine Quantification

Parameter HPLC-UV Method 1 HPLC-UV Method 2

Column C18 ODS (250 x 4.6 mm i.d., 5 µm)

Mobile Phase
Acetonitrile: 0.04 M Phosphate

Buffer (pH 3.5) (32:68, v/v)

Acetonitrile: Methanol:

Potassium Dihydrogen

Phosphate Buffer (pH 6.1)

(30:30:40)

Flow Rate - 1.5 mL/min

Detection Wavelength 210 nm 227 nm

Linearity Range 0.2 - 20.0 µg/mL -

Limit of Detection (LOD) 7.05 ng/mL 35 ng/mL

Limit of Quantification (LOQ) - 105 ng/mL

Internal Standard Naftazone -

Retention Time - 2.745 min

Accuracy (% Recovery) - 98.25 - 99.27%

Data for HPLC-UV Method 1 was synthesized from a study on the stability of Azelastine HCl.

Specific flow rate and LOQ were not provided in the abstract. Data for HPLC-UV Method 2 was

derived from a study on the pharmacokinetic analysis of a different drug but provides a

comparable validated method.[4]

Table 2: LC-MS/MS Method Parameters for Azelastine Quantification
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Parameter LC-MS/MS Method

Column Waters Acquity BEH C18

Mobile Phase
A: Water with 0.1% Formic AcidB: Acetonitrile

with 0.1% Formic Acid (Gradient)

Flow Rate 0.4 mL/min

Ionization Mode Electrospray Ionization (ESI) - Positive

Detection Multiple Reaction Monitoring (MRM)

Linearity Range
0.1 - 50 mg/L (for a similar compound,

Ciprofloxacin)

Intra-day Imprecision < 11%

Inter-day Imprecision < 11%

Accuracy 95 - 114%

The LC-MS/MS method parameters are based on a validated method for the simultaneous

quantification of multiple antimicrobials, which can be adapted for Azelastine.[5]

Experimental Protocols
Protocol 1: Quantification of Azelastine by HPLC-UV
This protocol describes a stability-indicating HPLC-UV method for the quantification of

Azelastine in pharmaceutical preparations.

1. Materials and Reagents

Azelastine Hydrochloride reference standard

Acetonitrile (HPLC grade)

Potassium Dihydrogen Phosphate (analytical grade)

Ortho-phosphoric acid (analytical grade)
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Methanol (HPLC grade)

Water (HPLC grade or equivalent)

Naftazone (Internal Standard)

2. Instrumentation

High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector.

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Data acquisition and processing software.

3. Preparation of Solutions

Mobile Phase (Acetonitrile: 0.04 M Phosphate Buffer pH 3.5, 32:68 v/v):

Prepare 0.04 M phosphate buffer by dissolving the appropriate amount of potassium

dihydrogen phosphate in water.

Adjust the pH to 3.5 with ortho-phosphoric acid.

Mix 320 mL of acetonitrile with 680 mL of the phosphate buffer.

Degas the mobile phase before use.

Standard Stock Solution (100 µg/mL):

Accurately weigh 10 mg of Azelastine Hydrochloride reference standard and transfer to a

100 mL volumetric flask.

Dissolve in and dilute to volume with the mobile phase.

Working Standard Solutions (0.2 - 20.0 µg/mL):

Prepare a series of dilutions from the standard stock solution using the mobile phase to

obtain concentrations within the desired linearity range.
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Internal Standard Stock Solution (100 µg/mL):

Accurately weigh 10 mg of Naftazone and transfer to a 100 mL volumetric flask.

Dissolve in and dilute to volume with methanol.

Sample Preparation (from a nasal spray formulation):

Transfer a volume of the nasal spray equivalent to a known amount of Azelastine into a

volumetric flask.

Add a known amount of the internal standard.

Dilute to volume with the mobile phase to achieve a final concentration within the

calibration range.

Filter the solution through a 0.45 µm syringe filter before injection.

4. Chromatographic Conditions

Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase: Acetonitrile: 0.04 M Phosphate Buffer (pH 3.5) (32:68, v/v)

Flow Rate: 1.0 mL/min (typical, may require optimization)

Injection Volume: 20 µL

Detection Wavelength: 210 nm

Column Temperature: Ambient

5. Data Analysis

Construct a calibration curve by plotting the peak area ratio of Azelastine to the internal

standard against the concentration of the working standard solutions.

Perform a linear regression analysis to determine the equation of the line and the correlation

coefficient (r²).
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Calculate the concentration of Azelastine in the sample preparations using the regression

equation.

Protocol 2: Quantification of Azelastine by LC-MS/MS
This protocol provides a general framework for the development and validation of a sensitive

and selective LC-MS/MS method for the quantification of Azelastine in biological matrices like

human plasma.

1. Materials and Reagents

Azelastine reference standard

Azelastine-d4 (or other suitable stable isotope-labeled internal standard)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

Human plasma (drug-free)

2. Instrumentation

Liquid Chromatography system coupled to a triple quadrupole mass spectrometer (LC-

MS/MS).

Reversed-phase C18 column (e.g., Waters Acquity BEH C18, 2.1 x 50 mm, 1.7 µm).

Data acquisition and analysis software.

3. Preparation of Solutions

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.
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Standard Stock Solutions (1 mg/mL):

Prepare separate stock solutions of Azelastine and the internal standard in methanol.

Working Standard and QC Solutions:

Prepare serial dilutions of the Azelastine stock solution in methanol or acetonitrile.

Spike these solutions into drug-free human plasma to create calibration standards and

quality control (QC) samples at various concentrations.

Internal Standard Working Solution:

Dilute the internal standard stock solution with acetonitrile to a final concentration (e.g.,

100 ng/mL).

4. Sample Preparation (Protein Precipitation)

To 100 µL of plasma sample (calibrator, QC, or unknown), add 300 µL of the internal

standard working solution in acetonitrile.

Vortex for 1 minute to precipitate proteins.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

Transfer the supernatant to a clean tube or a 96-well plate.

Evaporate the supernatant to dryness under a stream of nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase composition (e.g., 95% Mobile

Phase A).

Inject into the LC-MS/MS system.

5. LC-MS/MS Conditions

Column: Waters Acquity BEH C18 (or equivalent)

Column Temperature: 40 °C
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Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Gradient Elution:

0-0.5 min: 5% B

0.5-3.0 min: 5% to 95% B

3.0-3.5 min: 95% B

3.5-3.6 min: 95% to 5% B

3.6-5.0 min: 5% B

Mass Spectrometer: Triple Quadrupole

Ionization: Electrospray Ionization (ESI), Positive Mode

MRM Transitions:

Azelastine: To be determined by direct infusion (e.g., Q1: m/z 382.2 -> Q3: m/z [product

ion])

Azelastine-d4 (IS): To be determined by direct infusion (e.g., Q1: m/z 386.2 -> Q3: m/z

[product ion])

Compound-dependent parameters (e.g., declustering potential, collision energy) must be

optimized for Azelastine and its internal standard.

6. Data Analysis

Generate a calibration curve by plotting the peak area ratio of the analyte to the internal

standard versus the nominal concentration of the calibration standards.

Use a weighted (e.g., 1/x²) linear regression model to fit the data.
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Quantify Azelastine in unknown samples by interpolating their peak area ratios from the

calibration curve.
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Caption: Mechanism of action of Azelastine.

Experimental Workflow: HPLC-UV Quantification
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Caption: HPLC-UV experimental workflow.
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Experimental Workflow: LC-MS/MS Quantification
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Caption: LC-MS/MS experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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